Cas no 89891-69-0 (3-Bromo-4-formylbenzonitrile)

3-Bromo-4-formylbenzonitrile structure
3-Bromo-4-formylbenzonitrile structure
Product Name:3-Bromo-4-formylbenzonitrile
CAS No:89891-69-0
MF:C8H4BrNO
MW:210.027461051941
MDL:MFCD09261031
CID:712430
PubChem ID:20510518
Update Time:2024-10-26

3-Bromo-4-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-formylbenzonitrile
    • 2-Bromo-4-cyanobenzaldehyde
    • Benzonitrile,3-bromo-4-formyl-
    • 3-Bromo-4-formyl-benzonitrile
    • ADHKMYHLJHBOKB-UHFFFAOYSA-N
    • FCH1391911
    • AM83129
    • CM10650
    • AS06403
    • AX8213188
    • ST24041868
    • C3234
    • X2123
    • 3-Bromo-4-formylbenzonitrile (ACI)
    • Benzaldehyde, 2-bromo-4-cyano- (7CI)
    • CK2090
    • SY105076
    • DTXSID10608253
    • AS-18775
    • AC-28589
    • AKOS015904297
    • SB39710
    • EN300-97890
    • C8H4BrNO
    • MFCD09261031
    • Z1269207666
    • 89891-69-0
    • 2-Bromo-4-cyanobenzaldehyde;
    • CS-0043153
    • DB-366151
    • SCHEMBL1232609
    • MDL： MFCD09261031
    • Inchi： 1S/C8H4BrNO/c9-8-3-6(4-10)1-2-7(8)5-11/h1-3,5H
    • InChI Key： ADHKMYHLJHBOKB-UHFFFAOYSA-N
    • SMILES： N#CC1C=C(Br)C(C=O)=CC=1

Computed Properties

  • Exact Mass: 208.94800
  • Monoisotopic Mass: 208.94763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.9
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.65
  • Melting Point: 118-120 ºC
  • Boiling Point: 308 ºC
  • Flash Point: 140 ºC
  • PSA: 40.86000
  • LogP: 2.13328

3-Bromo-4-formylbenzonitrile Security Information

3-Bromo-4-formylbenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Bromo-4-formylbenzonitrile Pricemore >>

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 89891-69-0 97%
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3-Bromo-4-formylbenzonitrile Production Method

Production Method 1

1314031-85-0 1314031-85-0
89891-69-0 89891-69-0
Reaction Conditions
1.1 Reagents: Formaldehyde ,  p-Toluenesulfonic acid Solvents: Tetrahydrofuran ,  Water ;  15 min, 100 °C
Reference
Selective ortho-Bromination of Substituted Benzaldoximes Using Pd-Catalyzed C-H Activation: Application to the Synthesis of Substituted 2-Bromobenzaldehydes
Dubost, Emmanuelle; Fossey, Christine; Cailly, Thomas; Rault, Sylvain; Fabis, Frederic, Journal of Organic Chemistry, 2011, 76(15), 6414-6420

Production Method 2

105-07-7 105-07-7
89891-69-0 89891-69-0
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide ,  Trifluoromethanesulfonic acid Catalysts: 2-Amino-4-nitrobenzoic acid ,  Silver trifluoroacetate ,  Palladium diacetate Solvents: 1,2-Dichloroethane ;  24 h, 90 °C
Reference
Diverse ortho-C(sp2)-H Functionalization of Benzaldehydes Using Transient Directing Groups
Liu, Xi-Hai; Park, Hojoon; Hu, Jun-Hao; Hu, Yan; Zhang, Qun-Liang; et al, Journal of the American Chemical Society, 2017, 139(2), 888-896

Production Method 3

42872-74-2 42872-74-2
89891-69-0 89891-69-0
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ;  2 d, reflux
1.2 Reagents: Dimethylamine Solvents: Water ;  90 min, 60 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  90 min, acidified, 50 °C
Reference
A Kinetic and Fluorogenic Enhancement Strategy for Labeling of Nucleic Acids
Loehr, Morten O.; Luedtke, Nathan W., Angewandte Chemie, 2022, 61(22),

3-Bromo-4-formylbenzonitrile Raw materials

3-Bromo-4-formylbenzonitrile Preparation Products

3-Bromo-4-formylbenzonitrile Related Literature

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